Cas no 1314961-82-4 (1,4Oxazepan-6-ol Hydrochloride)

• Product Name: 1,4Oxazepan-6-ol Hydrochloride
• CAS No: 1314961-82-4
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD18533578
• CID: 4583576
• PubChem ID: 55295497
• Update Time: 2025-06-03

1,4Oxazepan-6-ol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepan-6-ol hydrochloride
• [1,4]Oxazepan-6-ol HCl
• 1,4-oxazepan-6-ol;hydrochloride
• [1,4]Oxazepan-6-ol hydrochloride
• 1,4-Oxazepan-6-ol HCl
• 1,4Oxazepan-6-ol Hydrochloride

• MDL： MFCD18533578
• Inchi： 1S/C5H11NO2.ClH/c7-5-3-6-1-2-8-4-5;/h5-7H,1-4H2;1H
• InChI Key： LWNKGZVEMLSTPV-UHFFFAOYSA-N
• SMILES： Cl.O1CCNCC(C1)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 67.4
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines

Additional information on 1,4Oxazepan-6-ol Hydrochloride

Introduction to 1,4-Oxazepan-6-ol Hydrochloride (CAS No. 1314961-82-4)

1,4-Oxazepan-6-ol Hydrochloride is a chemical compound with the CAS registry number 1314961-82-4. This compound belongs to the class of oxazepines, which are heterocyclic compounds containing a seven-membered ring with one oxygen and one nitrogen atom. The hydrochloride salt form of 1,4-Oxazepan-6-ol is commonly used in pharmaceutical and chemical research due to its unique properties and potential applications in drug development.

The molecular formula of 1,4-Oxazepan-6-ol Hydrochloride is C₇H₁₁NO·HCl, and its molecular weight is approximately 175.65 g/mol. The compound exists as a white crystalline powder and is soluble in water. Its structure consists of a seven-membered ring with an oxygen atom at position 4 and a hydroxyl group (-OH) at position 6. The hydrochloride salt form ensures stability and enhances solubility, making it suitable for various laboratory and industrial applications.

Recent studies have highlighted the potential of oxazepine derivatives in the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that oxazepine-containing compounds exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that 1,4-Oxazepan-6-ol Hydrochloride could serve as a lead compound for the development of new drugs targeting inflammatory diseases.

In addition to its pharmacological applications, oxazepine derivatives have also been explored for their role in organic synthesis. A study in *Organic Letters* reported that oxazepines can act as versatile building blocks for constructing complex molecular architectures. This highlights the importance of 1,4-Oxazepan-6-ol Hydrochloride in advancing synthetic chemistry methodologies.

The synthesis of 1,4-Oxazepan-6-ol Hydrochloride typically involves a multi-step process that includes cyclization reactions and subsequent acidification to form the hydrochloride salt. Researchers have optimized these processes to improve yield and purity, ensuring that the compound meets the high standards required for pharmaceutical applications.

From an analytical standpoint, oxazepine derivatives are often characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the compound's structure and purity. Recent advancements in analytical chemistry have further enhanced the accuracy and efficiency of these techniques, enabling researchers to better understand the properties of 1,4-Oxazepan-6-ol Hydrochloride.

In conclusion, 1,4-Oxazepan-6-ol Hydrochloride (CAS No. 1314961-82) is a significant compound with diverse applications in pharmaceutical research and organic synthesis. Its unique chemical structure and favorable properties make it an attractive candidate for developing novel therapeutic agents and synthetic methodologies. As research continues to uncover new potentials for this compound, its role in advancing science and medicine is expected to grow further.